6-Amino-4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C21H19BrN4O3S
• Molecular Weight: 487.4 g/mol
• IUPAC Name: 6-amino-4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-3-(2,5-dimethylthiophen-3-yl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C21H19BrN4O3S/c1-4-28-15-7-11(6-14(22)19(15)27)16-13(8-23)20(24)29-21-17(16)18(25-26-21)12-5-9(2)30-10(12)3/h5-7,16,27H,4,24H2,1-3H3,(H,25,26)
• InChI Key: RJPSPGKWMKMLEQ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC(=C1)C2C(=C(OC3=NNC(=C23)C4=C(SC(=C4)C)C)N)C#N)Br)O

Description

6-Amino-4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-Amino-4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not yet fully understood. However, studies have suggested that it may work by inhibiting certain enzymes or proteins involved in cell growth and division, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
Studies have shown that 6-Amino-4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has low toxicity and is well-tolerated in laboratory animals. However, further studies are needed to determine its potential effects on humans.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-Amino-4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potential as a new drug candidate. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to determine its potential efficacy and safety.

Future Directions

There are several future directions for the study of 6-Amino-4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to further investigate its potential as a new drug candidate for cancer treatment and antibiotic development. Another direction is to study its mechanism of action to better understand how it works and potentially identify new targets for drug development. Additionally, further studies are needed to determine its potential effects on humans and its safety profile.
In conclusion, 6-Amino-4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a promising compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and determine its safety and efficacy.

Synthesis Methods

The synthesis of 6-Amino-4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the reaction of 3-bromo-5-ethoxy-4-hydroxybenzaldehyde, 2,5-dimethyl-3-thiophenecarboxaldehyde, malononitrile, and 4-hydroxycoumarin in the presence of ammonium acetate and acetic acid. The reaction proceeds through a one-pot multi-component reaction under reflux conditions, resulting in the formation of the desired compound.

Scientific Research Applications

6-Amino-4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been studied for its potential applications in various fields of scientific research. One of the primary areas of interest is in the development of new drugs. This compound has shown promising results in inhibiting the growth of cancer cells, making it a potential candidate for anti-cancer drug development. Additionally, it has also been studied for its antibacterial and antifungal properties, indicating its potential use in the development of new antibiotics.